Cas no 145094-05-9 (1,2,3-Propanetriol,1-[2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate] (9CI))

1,2,3-Propanetriol,1-[2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate] (9CI) structure
145094-05-9 structure
Product Name:1,2,3-Propanetriol,1-[2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate] (9CI)
CAS No:145094-05-9
MF:C6H15O8P
MW:246.152263879776
CID:163827
PubChem ID:134021
Update Time:2025-04-19

1,2,3-Propanetriol,1-[2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate] (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetriol,1-[2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate] (9CI)
    • 1,2,3-Propanetriol, 1-(2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate)
    • 1,3-dihydroxypropan-2-yl 2,3-dihydroxypropyl hydrogen phosphate
    • Glycerol 2-phosphoglycerol
    • Glycerol 2-phosphorylglycerol
    • 145094-05-9
    • DTXSID00932493
    • Inchi: 1S/C6H15O8P/c7-1-5(10)4-13-15(11,12)14-6(2-8)3-9/h5-10H,1-4H2,(H,11,12)
    • InChI Key: XGZWQQYEKWDDAQ-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(OCC(CO)O)OC(CO)CO

Computed Properties

  • Exact Mass: 246.05045
  • Monoisotopic Mass: 246.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • Density: 1.611
  • Boiling Point: 527.7°C at 760 mmHg
  • Flash Point: 272.9°C
  • Refractive Index: 1.538
  • PSA: 144.52
  • LogP: -2.22400
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